Cas no 749219-21-4 (2-cyano-N-[(furan-2-yl)methyl]-2-[3-(2-methoxyphenyl)-4-oxo-1,3-thiazolidin-2-ylidene]acetamide)

2-Cyano-N-[(furan-2-yl)methyl]-2-[3-(2-methoxyphenyl)-4-oxo-1,3-thiazolidin-2-ylidene]acetamide is a specialized organic compound featuring a thiazolidinone core with a furanmethyl and cyanoacetamide substituent. Its structural complexity offers potential utility in medicinal chemistry, particularly as a scaffold for designing bioactive molecules. The presence of the 2-methoxyphenyl and furan groups enhances its binding affinity in targeted interactions, while the cyanoacetamide moiety contributes to reactivity in synthetic applications. This compound may serve as an intermediate in the development of pharmaceuticals, particularly for exploring antimicrobial or enzyme-inhibiting properties. Its well-defined molecular architecture allows for precise modifications, making it a valuable candidate for research in heterocyclic chemistry and drug discovery.
2-cyano-N-[(furan-2-yl)methyl]-2-[3-(2-methoxyphenyl)-4-oxo-1,3-thiazolidin-2-ylidene]acetamide structure
749219-21-4 structure
Product Name:2-cyano-N-[(furan-2-yl)methyl]-2-[3-(2-methoxyphenyl)-4-oxo-1,3-thiazolidin-2-ylidene]acetamide
CAS No:749219-21-4
MF:C18H15N3O4S
MW:369.394402742386
CID:6525239
PubChem ID:2339333
Update Time:2025-06-09

2-cyano-N-[(furan-2-yl)methyl]-2-[3-(2-methoxyphenyl)-4-oxo-1,3-thiazolidin-2-ylidene]acetamide Chemical and Physical Properties

Names and Identifiers

    • SR-01000036223
    • 749219-21-4
    • 2-cyano-N-[(furan-2-yl)methyl]-2-[3-(2-methoxyphenyl)-4-oxo-1,3-thiazolidin-2-ylidene]acetamide
    • SR-01000036223-1
    • EN300-26617373
    • Z56858224
    • Inchi: 1S/C18H15N3O4S/c1-24-15-7-3-2-6-14(15)21-16(22)11-26-18(21)13(9-19)17(23)20-10-12-5-4-8-25-12/h2-8H,10-11H2,1H3,(H,20,23)/b18-13-
    • InChI Key: WGJMDSGAJCYIJO-AQTBWJFISA-N
    • SMILES: S1CC(N(C2C=CC=CC=2OC)/C/1=C(\C#N)/C(NCC1=CC=CO1)=O)=O

Computed Properties

  • Exact Mass: 369.07832714g/mol
  • Monoisotopic Mass: 369.07832714g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 5
  • Complexity: 642
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 121Ų

2-cyano-N-[(furan-2-yl)methyl]-2-[3-(2-methoxyphenyl)-4-oxo-1,3-thiazolidin-2-ylidene]acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26617373-0.05g
2-cyano-N-[(furan-2-yl)methyl]-2-[3-(2-methoxyphenyl)-4-oxo-1,3-thiazolidin-2-ylidene]acetamide
749219-21-4 95.0%
0.05g
$246.0 2025-03-20

2-cyano-N-[(furan-2-yl)methyl]-2-[3-(2-methoxyphenyl)-4-oxo-1,3-thiazolidin-2-ylidene]acetamide Related Literature

Additional information on 2-cyano-N-[(furan-2-yl)methyl]-2-[3-(2-methoxyphenyl)-4-oxo-1,3-thiazolidin-2-ylidene]acetamide

Comprehensive Analysis of 2-cyano-N-[(furan-2-yl)methyl]-2-[3-(2-methoxyphenyl)-4-oxo-1,3-thiazolidin-2-ylidene]acetamide (CAS No. 749219-21-4)

The compound 2-cyano-N-[(furan-2-yl)methyl]-2-[3-(2-methoxyphenyl)-4-oxo-1,3-thiazolidin-2-ylidene]acetamide (CAS No. 749219-21-4) is a highly specialized organic molecule with a unique structural framework. Its intricate design combines a furan ring, a methoxyphenyl group, and a thiazolidinone core, making it a subject of interest in pharmaceutical and agrochemical research. The presence of a cyano group and an acetamide moiety further enhances its reactivity, enabling potential applications in drug discovery and material science.

In recent years, researchers have focused on heterocyclic compounds like this due to their versatility in medicinal chemistry. The thiazolidinone scaffold, in particular, is known for its bioactivity, often associated with anti-inflammatory, antimicrobial, and anticancer properties. This has led to increased searches for "thiazolidinone derivatives in drug development" and "furan-based bioactive molecules," reflecting the growing demand for novel therapeutic agents.

The 2-methoxyphenyl substituent in this compound adds another layer of functionality, as methoxy groups are frequently explored for their role in enhancing pharmacokinetic properties. Questions like "how does methoxy substitution affect drug bioavailability?" are common in academic forums, highlighting the relevance of such structural features. Additionally, the cyanoacetamide component is a topic of interest in organic synthesis, with researchers investigating its role in constructing complex molecular architectures.

From a synthetic perspective, 749219-21-4 exemplifies modern trends in green chemistry and atom-efficient reactions. Laboratories are increasingly adopting sustainable methods to synthesize such compounds, aligning with global efforts to reduce environmental impact. Searches for "eco-friendly synthesis of heterocycles" and "catalysis in thiazolidinone formation" underscore this shift in priorities.

Beyond pharmaceuticals, this compound's structural motifs have potential in material science. The furan and thiazolidinone units could contribute to the development of organic semiconductors or biodegradable polymers, areas gaining traction due to the rise of "green electronics" and "sustainable materials." These keywords are frequently queried in scientific databases, indicating a cross-disciplinary appeal.

Analytical characterization of 2-cyano-N-[(furan-2-yl)methyl]-2-[3-(2-methoxyphenyl)-4-oxo-1,3-thiazolidin-2-ylidene]acetamide typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are essential for verifying purity and structure, topics often searched by quality control professionals and synthetic chemists.

In conclusion, CAS No. 749219-21-4 represents a compelling case study in the intersection of medicinal chemistry, sustainable synthesis, and advanced materials. Its multifaceted nature addresses several contemporary research challenges, making it a valuable subject for further investigation across scientific disciplines.

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